
N-Cbz-Nortropine: A Technical Guide to Safety
and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B1141211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the known safety and handling precautions for N-
Cbz-nortropine (N-Benzyloxycarbonyl nortropine). Due to a lack of comprehensive safety data

for N-Cbz-nortropine itself, this document also includes safety information for its parent

compound, nortropine. Researchers should handle N-Cbz-nortropine with, at a minimum, the

same level of caution as nortropine.

Introduction to N-Cbz-Nortropine
N-Cbz-nortropine, also known as N-Benzyloxycarbonyl nortropine, is a derivative of nortropine

used in organic synthesis. While specific applications are varied, it often serves as a protected

intermediate in the synthesis of more complex molecules in pharmaceutical and chemical

research.

Physicochemical Properties
A summary of the known physical and chemical properties of N-Cbz-nortropine is presented

below.
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Property Value Source

CAS Number 109840-91-7 Pharmaffiliates

Molecular Formula C₁₅H₁₉NO₃ ChemWhat

Molecular Weight 261.32 g/mol ChemWhat

Synonyms

N-Benzyloxycarbonyl

Nortropine, endo-3-Hydroxy-8-

azabicyclo[3.2.1]octane-8-

carboxylic Acid Phenylmethyl

Ester

Pharmaffiliates

Appearance Not specified -

Solubility Not specified -

Safety and Hazard Information: N-Cbz-Nortropine
As of the date of this document, specific GHS classification and detailed toxicity data for N-
Cbz-nortropine are not readily available from surveyed chemical suppliers and safety data

aggregators. The GHS information is consistently reported as "no data available". In the

absence of specific data, a conservative approach is mandated. The safety profile of the

closely related compound, nortropine, should be considered as a baseline for handling

procedures.

Surrogate Safety Profile: Nortropine
Nortropine is the parent amine of N-Cbz-nortropine. The following data for nortropine should

be used to inform the minimum safety and handling protocols for N-Cbz-nortropine until

specific data becomes available.

GHS Hazard Classification: Nortropine
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Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Warning GHS07 (Irritant) Warning

H302: Harmful if

swallowed

Acute Toxicity,

Dermal
Warning GHS07 (Irritant) Warning

H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Warning GHS07 (Irritant) Warning

H332: Harmful if

inhaled

Data sourced from multiple chemical suppliers and safety data sheets for Nortropine (CAS 538-

09-0).

Precautionary Statements: Nortropine
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Type Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash hands and face

thoroughly after handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P330 Rinse mouth.

P361+P364

Take off immediately all

contaminated clothing and

wash it before reuse.

Disposal P501

Dispose of contents/container

through a waste management

company authorized by the

local government.

Statements are a composite from various Nortropine safety data sheets.
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Toxicity Data: Nortropine
Type Value Species

LD50 (Oral) 1420 mg/kg Mouse

This value indicates that Nortropine is harmful if swallowed, consistent with its GHS

classification.

Recommended Experimental Protocols and
Handling
Given the lack of specific data for N-Cbz-nortropine and the known hazards of its parent

compound, the following handling procedures are recommended.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US)

standards.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected

prior to use.

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if

there is a risk of significant exposure.

Respiratory Protection: If dust or aerosols are likely to be generated, use a NIOSH-approved

respirator with an appropriate particulate filter.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid material or preparing solutions.

Ensure safety shower and eyewash stations are readily accessible.

Handling and Storage
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Avoid the formation of dust and aerosols.

Keep the container tightly closed.

Store in a cool, dry, and dark place.

Store away from incompatible materials, such as strong oxidizing agents.

As a secondary amine derivative, it may be prudent to avoid conditions that could lead to the

formation of nitrosamines; therefore, keep away from nitrosating agents.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Remove all contaminated clothing immediately. Wash the affected area with plenty

of soap and water.

If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Logical Workflow for Handling Research Chemicals
with Unknown Hazards
The following diagram illustrates a logical workflow for safely managing a research chemical

like N-Cbz-nortropine, where comprehensive hazard data is unavailable.
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Information Gathering
(Search for SDS, literature)

Hazard Assessment
(Analyze available data, identify gaps)

Data Found

Surrogate Analysis
(Identify and analyze data for related compounds, e.g., Nortropine)

Insufficient Data

Risk Assessment
(Evaluate potential exposure based on protocol)

Sufficient Data

Conservative Assessment

Control Plan Development
(Select appropriate PPE, Engineering Controls, and Handling Procedures)

Define Controls

Experimental Work
(Execute protocol with controls in place)

Implement

Waste Disposal
(Follow institutional and regulatory guidelines for hazardous waste)

Generate Waste

Review and Documentation
(Record observations, update protocols)

Complete

Click to download full resolution via product page

Workflow for Handling Chemicals with Limited Safety Data.

Conclusion
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While N-Cbz-nortropine lacks specific, publicly available safety and toxicity data, a

conservative approach to handling is essential for the safety of all laboratory personnel. By

using the more comprehensive data available for the parent compound, nortropine, as a

baseline, and by adhering to rigorous safe laboratory practices, researchers can minimize risks.

This includes the consistent use of appropriate personal protective equipment, engineering

controls, and proper storage and disposal methods. All work with this and similar research

chemicals should be preceded by a thorough risk assessment.

To cite this document: BenchChem. [N-Cbz-Nortropine: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141211#n-cbz-nortropine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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